Cas no 148760-75-2 (tert-Butyl 1H-Pyrrolo3,2-cpyridine-1-carboxylate)

• Product Name: tert-Butyl 1H-Pyrrolo3,2-cpyridine-1-carboxylate
• CAS No: 148760-75-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD11976180
• CID: 1028151
• PubChem ID: 20042876
• Update Time: 2025-11-01

tert-Butyl 1H-Pyrrolo3,2-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• 1-Boc-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
• 1H-Pyrrolo[3,2-c]pyridine-1-carboxylic acid, 1,1-diMethylethyl ester
• PKYJYPDHSCLTJO-UHFFFAOYSA-N
• SY014866
• ST2407629
• AB0063409
• TERT-BUTYL PYRROLO[3,2-C]PYRIDINE-1-CARBOXYLATE
• pyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
• 1H-Pyrr
• SCHEMBL2722942
• A884329
• DS-2682
• tert-butyl1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• AKOS015902842
• EN300-217431
• CS-0154783
• 148760-75-2
• MFCD11976180
• AMY9089
• YFA76075
• DTXSID90601949
• tert-Butyl 1H-Pyrrolo3,2-cpyridine-1-carboxylate

• MDL： MFCD11976180
• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)14-7-5-9-8-13-6-4-10(9)14/h4-8H,1-3H3
• InChI Key： PKYJYPDHSCLTJO-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=NC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Additional information on tert-Butyl 1H-Pyrrolo3,2-cpyridine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate (CAS: 148760-75-2)

In recent years, tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate (CAS: 148760-75-2) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its pyrrolopyridine scaffold, has garnered significant attention due to its versatility in constructing pharmacophores for various therapeutic targets. The latest research highlights its role in the development of kinase inhibitors, antiviral agents, and central nervous system (CNS) modulators, underscoring its importance in modern pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed a multi-step synthetic route, starting with the Boc-protected pyrrolopyridine core, to achieve high yields and purity. The resulting compounds exhibited potent inhibitory activity against BTK, a target implicated in autoimmune diseases and certain cancers, with IC50 values in the low nanomolar range. This work underscores the compound's potential in the design of next-generation therapeutics for oncology and immunology.

Another significant advancement was reported in the field of antiviral drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed the use of tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate as a building block for novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) targeting HIV-1. The researchers modified the pyrrolopyridine core to enhance binding affinity to the viral reverse transcriptase enzyme, resulting in compounds with improved efficacy and reduced cytotoxicity. These findings highlight the compound's adaptability in addressing global health challenges, particularly in the context of emerging drug-resistant viral strains.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production of tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate. A 2023 publication in Organic Process Research & Development described a scalable, green chemistry approach that reduces the use of hazardous solvents and improves overall atom economy. This advancement not only enhances the sustainability of pharmaceutical manufacturing but also ensures a more cost-effective supply chain for researchers and drug developers.

Looking forward, the unique structural features of tert-Butyl 1H-Pyrrolo[3,2-c]pyridine-1-carboxylate continue to inspire novel applications. Current research explores its potential in the development of positron emission tomography (PET) tracers for neurological imaging and as a scaffold for proteolysis targeting chimeras (PROTACs). As the understanding of its chemical properties and biological activities deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.